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Compound of Interest

Compound Name: 1-Tetratriacontanol-d4

Cat. No.: B12419898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-
Tetratriacontanol-d4. Due to the limited availability of a specific Safety Data Sheet (SDS) for

the deuterated form, this guide is primarily based on the SDS for the non-deuterated analogue,

1-Tetratriacontanol (CAS: 28484-70-0), and supplemented with data for similar long-chain fatty

alcohols. The toxicological implications of deuteration are also discussed.

Section 1: Chemical and Physical Properties
1-Tetratriacontanol is a long-chain fatty alcohol.[1] While specific experimental data for the d4

variant is not available, the physical and chemical properties are expected to be very similar to

the non-deuterated compound.
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Property Value Source

Molecular Formula C₃₄D₄H₆₆O -

Molecular Weight 498.94 g/mol -

CAS Number 28484-70-0 (non-deuterated) [1][2][3][4][5][6][7]

Appearance Solid [7]

Melting Point 89-91°C [8]

Boiling Point 517.82°C (rough estimate) [1]

Solubility

Insoluble in water; partially

soluble in methanol.[9] Soluble

in organic solvents like

alcohols and ketones.[8]

Slightly soluble in heated

benzene, hexane, and toluene.

[1]

[1][8][9]

Density 0.8635 g/cm³ (rough estimate) [1]

Vapor Pressure 7.51E-11 mmHg at 25°C [1]

Flash Point 116.3°C [1]

Section 2: Toxicological Information
Long-chain fatty alcohols are generally considered to have low acute toxicity.[10] The primary

hazards are related to irritation. The GHS classification for 1-Tetratriacontanol is provided

below.

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3
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Source: Aaronchem Safety Data Sheet for 1-Tetratriacontanol

Toxicity Data for Analogous Long-Chain Fatty Alcohols:

Endpoint Value Species Source

Acute Oral Toxicity

(LD50)

> 2000 mg/kg (for C14

and C16 alcohols)
Rat [11]

Acute Oral Toxicity

(LD50)

12800 mg/kg (for

Dodecyl alcohol, C12)
Rat [9]

Note on Deuteration: The substitution of hydrogen with deuterium can alter the metabolic

pathways of a compound, potentially affecting its pharmacokinetic and toxicological profile.[12]

[13][14][15] The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can

slow down metabolism, particularly cytochrome P-mediated oxidation.[14][15] This can lead to

increased exposure to the parent compound and potentially reduced formation of toxic

metabolites.[14] However, the specific effects of deuteration on the toxicity of 1-

Tetratriacontanol have not been documented.

Section 3: Hazard Identification and Handling
GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

Source: Aaronchem Safety Data Sheet for 1-Tetratriacontanol

Recommended Handling Practices:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Store in a tightly closed container in a dry and cool place.

Section 4: Experimental Protocols
Detailed experimental protocols for 1-Tetratriacontanol-d4 are not available. The following are

generalized methodologies for key toxicological endpoints based on OECD guidelines, which

are standard in the field.

Acute Oral Toxicity (OECD 401):

Fasting animals (typically rats) are administered a single dose of the substance via gavage.

Multiple dose levels are used with a control group receiving the vehicle.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at

least 14 days.

A post-mortem examination is performed on all animals.
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The LD50 (the dose causing 50% mortality) is calculated.

Skin Irritation (OECD 404):

A small amount of the test substance is applied to a shaved patch of skin on a test animal

(typically a rabbit).

The treated area is covered with a gauze patch.

After a set exposure period (e.g., 4 hours), the patch is removed, and the skin is evaluated

for signs of irritation (erythema and edema) at specific time points (e.g., 1, 24, 48, and 72

hours).

The severity of the irritation is scored, and the substance is classified based on the scores.

Eye Irritation (OECD 405):

A small amount of the test substance is instilled into the conjunctival sac of one eye of a test

animal (typically a rabbit). The other eye serves as a control.

The eyes are examined for signs of irritation (corneal opacity, iritis, conjunctival redness, and

chemosis) at specific time points (e.g., 1, 24, 48, and 72 hours).

The severity of the irritation is scored, and the substance is classified based on the scores.

Section 5: Visualizations
GHS Hazard Communication Workflow
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GHS hazard communication elements for 1-Tetratriacontanol.

Generalized Toxicity Testing Workflow
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A generalized workflow for toxicological evaluation of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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